Cas no 172759-18-1 (Phenol, 2,4,6-tribromo-3-pentadecyl-)

• Product Name: Phenol, 2,4,6-tribromo-3-pentadecyl-
• CAS No: 172759-18-1
• MF: C₂₁H₃₃Br₃O
• MW: 541.198124647141
• CID: 1356584
• Update Time: 2024-08-17

Phenol, 2,4,6-tribromo-3-pentadecyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4,6-tribromo-3-pentadecyl-

• Inchi： 1S/C21H33Br3O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-18(22)16-19(23)21(25)20(17)24/h16,25H,2-15H2,1H3
• InChI Key： HFWHCMJIRNZJBX-UHFFFAOYSA-N
• SMILES： C1(O)=C(Br)C=C(Br)C(CCCCCCCCCCCCCCC)=C1Br

Computed Properties

• Exact Mass: 538.00819

Experimental Properties

• Density: 1.410±0.06 g/cm3(Predicted)
• Melting Point: 52-54 °C
• Boiling Point: 485.5±40.0 °C(Predicted)
• PSA: 20.23
• pka: 6.44±0.28(Predicted)